Cas no 898422-83-8 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide)
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-(ethylsulfonyl)-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-
- N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide
-
- Inchi: 1S/C18H20N2O4S2/c1-4-26(23,24)14-8-6-5-7-11(14)16(22)20-17-19-12-9-18(2,3)10-13(21)15(12)25-17/h5-8H,4,9-10H2,1-3H3,(H,19,20,22)
- InChI Key: TVWFPDXYWBAJPO-UHFFFAOYSA-N
- SMILES: C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)C1=CC=CC=C1S(CC)(=O)=O
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2646-0498-2μmol |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-5μmol |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-10μmol |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-20μmol |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-1mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-2mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-3mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-4mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-5mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F2646-0498-10mg |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide |
898422-83-8 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide
Comprehensive Overview of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 898422-83-8)
N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 898422-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both ethanesulfonyl and benzamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.
In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, particularly for their potential roles in targeting specific enzymes or receptors. Researchers are actively investigating how modifications to the core structure, such as the incorporation of 5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl group, can enhance the compound's efficacy and selectivity. This aligns with current trends in precision medicine and targeted therapy, where the focus is on developing molecules with minimal side effects and high specificity.
The compound's CAS No. 898422-83-8 serves as a unique identifier, ensuring accurate referencing in academic literature and regulatory documents. Its molecular formula and weight, along with detailed spectroscopic data, are often sought after by chemists and pharmacologists. These details are crucial for structure-activity relationship (SAR) studies, which aim to correlate molecular features with biological effects. Given the rising demand for small-molecule inhibitors in therapeutic applications, this compound's potential as a kinase inhibitor or enzyme modulator is a hot topic in online searches and scientific forums.
From a synthetic chemistry perspective, the preparation of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide involves multi-step reactions, including sulfonylation and amide coupling. These processes are frequently discussed in the context of green chemistry, as researchers seek to optimize yields while reducing environmental impact. The compound's solubility, stability, and bioavailability are also critical factors under investigation, especially for those exploring its drug-likeness and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).
Another area of interest is the compound's potential application in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for novel neuroprotective agents. Preliminary studies suggest that benzothiazole derivatives may interact with key pathways involved in neuronal health, though further validation is required. This connection to brain health and cognitive function makes the compound a subject of public and scientific curiosity alike.
In summary, N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide (CAS No. 898422-83-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic relevance position it as a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug design and molecular targeting.
898422-83-8 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(ethanesulfonyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)